N-(2,4,6-trifluorophenyl)acetamide
Overview
Description
“N-(2,4,6-trifluorophenyl)acetamide” is a type of organic compound known as an acetamide . Acetamides are a class of organic compounds that contain a functional group with the structure -C(=O)NH2, which consists of a carbonyl group (C=O) linked to a nitrogen atom .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, acetamides are generally synthesized from acetic acid and an amine . The reaction involves the formation of an intermediate acetyl chloride, which then reacts with the amine to form the acetamide .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a central carbon atom double-bonded to an oxygen atom and single-bonded to a nitrogen atom, which is in turn bonded to a phenyl ring substituted with three fluorine atoms at the 2, 4, and 6 positions .
Scientific Research Applications
Photovoltaic Efficiency Modeling and Ligand-Protein Interactions
A study explored the spectroscopic and quantum mechanical properties of benzothiazolinone acetamide analogs, including compounds similar to N-(2,4,6-trifluorophenyl)acetamide. The research aimed to analyze these compounds' potential as photosensitizers in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency and free energy of electron injection. The study also investigated the non-linear optical (NLO) activity of these compounds and their molecular docking with Cyclooxygenase 1 (COX1) to understand ligand-protein interactions (Mary et al., 2020).
Antiplasmodial Properties
Another research focused on the synthesis and evaluation of novel N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides for their in vitro antiplasmodial properties. Preliminary results showed that specific compounds exhibited biological activity against the Plasmodium falciparum 3D7 strain, indicating potential for malaria treatment. The study also utilized molecular docking to theorize the compounds' mode of action against the plasmodial parasite (Mphahlele et al., 2017).
Copper(I) Complexes with Pyridylmethylamide Ligands
Research into copper(I) complexes with pyridylmethylamide ligands, including those structurally related to this compound, revealed insights into their coordination geometries and potential applications in catalysis and material science. The study introduced a new geometric parameter, tau(4), to evaluate the geometry of four-coordinate complexes, highlighting the importance of structural analysis in understanding compound properties (Yang et al., 2007).
Electrophilic Fluorinating Agents
A study on perfluoro-[N-fluoro-N-(4-pyridyl)acetamide], related to this compound, demonstrated its utility as a site-selective electrophilic fluorinating agent. This compound showcased the ability to fluorinate various substrates under mild conditions, indicating its potential in synthetic chemistry for introducing fluorine atoms into organic molecules (Banks et al., 1996).
GPR119 Receptor Agonists
In the development of GPR119 agonists, a study described the synthesis of a compound featuring a 2-(2,3,6-trifluorophenyl)acetamide group. The research aimed to maintain potency while reducing lipophilicity and oxidative metabolism, showcasing the therapeutic potential of such compounds in treating metabolic disorders (Mascitti et al., 2011).
Mechanism of Action
Properties
IUPAC Name |
N-(2,4,6-trifluorophenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO/c1-4(13)12-8-6(10)2-5(9)3-7(8)11/h2-3H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJBJFKXPSUIWEA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90380287 |
Source
|
| Record name | N-(2,4,6-trifluorophenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90380287 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
363-40-6 |
Source
|
| Record name | N-(2,4,6-trifluorophenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90380287 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2',4',6'-Trifluoroacetanilide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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